Cas no 918798-96-6 (1,3-Pentanediol, 1-(4-methoxyphenyl)-2-methyl-, (1S,2S,3R)-)
918798-96-6 structure
Product Name:1,3-Pentanediol, 1-(4-methoxyphenyl)-2-methyl-, (1S,2S,3R)-
CAS No:918798-96-6
MF:C13H20O3
MW:224.296104431152
CID:770887
PubChem ID:71426407
Update Time:2025-04-19
1,3-Pentanediol, 1-(4-methoxyphenyl)-2-methyl-, (1S,2S,3R)- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Pentanediol, 1-(4-methoxyphenyl)-2-methyl-, (1S,2S,3R)-
- (1S,2S,3R)-1-(4-methoxyphenyl)-2-methylpentane-1,3-diol
- 918798-96-6
- DTXSID50845165
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- Inchi: 1S/C13H20O3/c1-4-12(14)9(2)13(15)10-5-7-11(16-3)8-6-10/h5-9,12-15H,4H2,1-3H3/t9-,12+,13-/m0/s1
- InChI Key: WUBNNHREBJLHBP-BIMULSAOSA-N
- SMILES: O[C@H](CC)[C@H](C)[C@@H](C1C=CC(=CC=1)OC)O
Computed Properties
- Exact Mass: 224.14124450g/mol
- Monoisotopic Mass: 224.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 49.7Ų
1,3-Pentanediol, 1-(4-methoxyphenyl)-2-methyl-, (1S,2S,3R)- Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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